Cas no 1036452-74-0 (N-(2-methylbutyl)-3-(methylsulfanyl)aniline)

• Product Name: N-(2-methylbutyl)-3-(methylsulfanyl)aniline
• CAS No: 1036452-74-0
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5214995
• PubChem ID: 43093552
• Update Time: 2026-03-06

N-(2-methylbutyl)-3-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2-methylbutyl)-3-(methylthio)-
• n-(2-Methylbutyl)-3-(methylthio)aniline
• N-(2-methylbutyl)-3-(methylsulfanyl)aniline

• Inchi： 1S/C12H19NS/c1-4-10(2)9-13-11-6-5-7-12(8-11)14-3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： VFYMNGRNTRSYKP-UHFFFAOYSA-N
• SMILES： C1(NCC(C)CC)=CC=CC(SC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(2-methylbutyl)-3-(methylsulfanyl)aniline

Comprehensive Overview of N-(2-methylbutyl)-3-(methylsulfanyl)aniline (CAS No. 1036452-74-0)

N-(2-methylbutyl)-3-(methylsulfanyl)aniline, identified by its CAS No. 1036452-74-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure, combining an aniline backbone with a 2-methylbutyl substituent and a methylsulfanyl group at the 3-position. Such structural attributes make it a valuable intermediate in synthetic chemistry, particularly for designing novel bioactive molecules.

In recent years, the demand for N-(2-methylbutyl)-3-(methylsulfanyl)aniline has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in creating antimicrobial and anti-inflammatory agents. The compound’s methylsulfanyl moiety also contributes to its reactivity, enabling facile modifications for tailored applications. This aligns with the growing trend of precision chemistry, where customized molecular designs are essential for advancing therapeutic innovations.

From an industrial perspective, CAS No. 1036452-74-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly routes to produce such intermediates. The compound’s compatibility with catalytic processes and solvent-free reactions makes it a candidate for reducing waste and energy consumption in manufacturing. This resonates with the global push toward carbon-neutral chemical production, a hot topic in both academic and industrial circles.

Another area of interest is the compound’s potential in material science. Its aromatic and sulfur-containing groups offer opportunities for developing advanced polymers and conductive materials. For instance, derivatives of N-(2-methylbutyl)-3-(methylsulfanyl)aniline could be used in organic electronics, such as OLEDs or sensors, where tunable electronic properties are critical. This aligns with the rising demand for flexible electronics and wearable technology, which dominate current market trends.

Analytical characterization of CAS No. 1036452-74-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is crucial for its application in sensitive fields like pharmaceutical formulations. Quality control is a recurring theme in user queries, emphasizing the need for reliable analytical standards and certified reference materials.

In summary, N-(2-methylbutyl)-3-(methylsulfanyl)aniline (CAS No. 1036452-74-0) is a versatile compound with broad applicability across multiple industries. Its relevance to drug discovery, sustainable chemistry, and advanced materials underscores its importance in modern scientific research. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a focal point in both academic and industrial settings.